Cas no 1492907-52-4 ((2S,4R)-4-methoxypyrrolidine-2-carbohydrazide)

• Product Name: (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide
• CAS No: 1492907-52-4
• MF: C₆H₁₃N₃O₂
• MW: 159.186321020126
• CID: 5915865
• PubChem ID: 130774715
• Update Time: 2025-06-08

(2S,4R)-4-methoxypyrrolidine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-6887867
• 1492907-52-4
• (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide

• Inchi： 1S/C6H13N3O2/c1-11-4-2-5(8-3-4)6(10)9-7/h4-5,8H,2-3,7H2,1H3,(H,9,10)/t4-,5+/m1/s1
• InChI Key： CSEXZYAVMYMKHC-UHNVWZDZSA-N
• SMILES： O(C)[C@H]1CN[C@H](C(NN)=O)C1

Computed Properties

• Exact Mass: 159.100776666g/mol
• Monoisotopic Mass: 159.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 76.4Ų

Additional information on (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide

Introduction to (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide (CAS No. 1492907-52-4)

(2S,4R)-4-methoxypyrrolidine-2-carbohydrazide, identified by its CAS number 1492907-52-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's stereochemistry, specifically its (2S,4R) configuration, plays a crucial role in determining its biological activity and interactions with biological targets.

The< strong> methoxy group at the 4-position of the pyrrolidine ring contributes to the compound's hydrophilicity, enhancing its solubility in polar solvents and facilitating its interaction with biological systems. This feature is particularly valuable in medicinal chemistry, where solubility and bioavailability are critical factors in the design of new therapeutic agents. Additionally, the presence of a< strong> carbohydrazide moiety at the 2-position introduces a reactive site that can participate in various chemical transformations, making it a versatile building block for more complex molecules.

In recent years, there has been growing interest in the development of< strong> chiral compounds for pharmaceutical applications. The precise stereochemical arrangement of (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide makes it an attractive candidate for further investigation. Researchers have been exploring its potential as a precursor in the synthesis of more complex pharmacophores, which are essential for developing drugs with improved efficacy and reduced side effects.

One of the most promising areas of research involving (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide is its application in the development of< strong> enzyme inhibitors. Enzyme inhibition is a key strategy in drug design, as many diseases are associated with aberrant enzymatic activity. By targeting specific enzymes with high selectivity, it is possible to modulate biological pathways and alleviate symptoms. The< strong> carbohydrazide functional group on this compound offers a unique handle for designing inhibitors that can interact with enzyme active sites through covalent or non-covalent binding interactions.

The< strong> methoxy group also plays a role in modulating the electronic properties of the molecule, which can influence its binding affinity and selectivity. This makes (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide a valuable scaffold for medicinal chemists looking to optimize their drug candidates. By systematically varying other functional groups or substituents while retaining the core< strong> chiral pyrrolidine structure, researchers can fine-tune the properties of their compounds to achieve desired pharmacological outcomes.

In addition to its potential as an enzyme inhibitor, (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide has shown promise in other therapeutic areas. For instance, it has been investigated as a component in< strong> antiviral and< strong> anticancer agents. The ability of this compound to interact with biological targets through multiple mechanisms makes it a versatile tool for drug discovery. Furthermore, its< strong> chiral nature allows for the exploration of enantiomeric pairs, which can exhibit different biological activities due to their distinct spatial arrangements.

The synthesis of (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide involves several key steps that highlight the importance of stereocontrol in organic chemistry. The introduction of the< strong> (2S) configuration requires careful selection of chiral auxiliaries or catalysts to ensure high enantioselectivity. Similarly, the installation of the< strong> (4R) stereocenter necessitates precise control over reaction conditions to avoid racemization or byproduct formation. These synthetic challenges underscore the complexity involved in producing such highly functionalized molecules.

Ongoing research continues to uncover new applications for (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide and related derivatives. Advances in computational chemistry and high-throughput screening techniques have accelerated the process of identifying promising lead compounds for drug development. These tools allow researchers to rapidly evaluate large libraries of compounds and identify those with optimal properties for further optimization.

The future prospects for (2S,4R)-4-methoxypyrrolidine-2-carbohydrazide are bright, with continued investigation into its potential as a therapeutic agent and synthetic intermediate. As our understanding of biological systems grows and new technologies emerge, compounds like this will play an increasingly important role in addressing unmet medical needs. The combination of structural complexity and functional diversity makes it a valuable asset in the pharmaceutical chemist's toolkit.